Cas no 502842-45-7 (Ethyl 3-amino-3-(4-bromo-2-methylphenyl)propanoate, HCl)

• Product Name: Ethyl 3-amino-3-(4-bromo-2-methylphenyl)propanoate, HCl
• CAS No: 502842-45-7
• MF: C₁₂H₁₇BrClNO₂
• MW: 322.625881910324
• CID: 3055829
• PubChem ID: 16495286
• Update Time: 2025-05-22

Ethyl 3-amino-3-(4-bromo-2-methylphenyl)propanoate, HCl Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-amino-3-(4-bromo-2-methylphenyl)propanoate, HCl
• Ethyl3-amino-3-(4-bromo-2-methylphenyl)propanoate,HCl
• AKOS001475895
• ethyl 3-amino-3-(4-bromo-2-methylphenyl)propanoate hydrochloride
• ethyl 3-amino-3-(4-bromo-2-methylphenyl)propanoate;hydrochloride
• BS-32492
• MFCD02663289
• Ethyl 3-amino-3-(4-bromo-2-methylphenyl)propanoate (HCl)
• S12199
• CS-0206748
• 502842-45-7

• Inchi： 1S/C12H16BrNO2.ClH/c1-3-16-12(15)7-11(14)10-5-4-9(13)6-8(10)2;/h4-6,11H,3,7,14H2,1-2H3;1H
• InChI Key： KDODGCNUQXKFJU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C)C=1)C(CC(=O)OCC)N.Cl

Computed Properties

• Exact Mass: 321.01312g/mol
• Monoisotopic Mass: 321.01312g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 235
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Additional information on Ethyl 3-amino-3-(4-bromo-2-methylphenyl)propanoate, HCl

Research Brief on Ethyl 3-amino-3-(4-bromo-2-methylphenyl)propanoate, HCl (CAS: 502842-45-7)

Ethyl 3-amino-3-(4-bromo-2-methylphenyl)propanoate, HCl (CAS: 502842-45-7) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. This compound, often utilized as an intermediate in the synthesis of pharmacologically active molecules, has recently garnered attention due to its potential applications in the development of novel therapeutic agents. Recent studies have explored its role in modulating specific biological pathways, particularly in the context of neurological disorders and cancer therapeutics.

One of the key areas of research involving this compound is its application in the synthesis of gamma-aminobutyric acid (GABA) analogs. GABA is a major inhibitory neurotransmitter in the central nervous system, and its analogs are widely investigated for their potential in treating epilepsy, anxiety, and other neurological conditions. The structural features of Ethyl 3-amino-3-(4-bromo-2-methylphenyl)propanoate, HCl make it a valuable precursor in the design of such analogs, offering opportunities for enhanced pharmacological activity and reduced side effects.

Recent advancements in synthetic methodologies have also highlighted the compound's utility in streamlined and efficient chemical transformations. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in a multi-step synthesis of a novel class of brominated phenylalanine derivatives, which exhibited promising activity as kinase inhibitors. The study underscored the compound's versatility and its potential to serve as a building block in the development of targeted therapies.

In addition to its synthetic applications, Ethyl 3-amino-3-(4-bromo-2-methylphenyl)propanoate, HCl has been investigated for its direct biological effects. Preliminary in vitro studies have suggested that the compound may exhibit moderate inhibitory activity against certain cancer cell lines, particularly those associated with breast and prostate cancers. These findings, while still in the early stages, point to the need for further mechanistic studies to elucidate the compound's mode of action and optimize its therapeutic potential.

Despite these promising developments, challenges remain in the large-scale production and clinical translation of derivatives based on this compound. Issues such as solubility, bioavailability, and metabolic stability need to be addressed to fully harness its therapeutic benefits. Ongoing research aims to overcome these hurdles through structural modifications and formulation strategies, paving the way for future preclinical and clinical evaluations.

In conclusion, Ethyl 3-amino-3-(4-bromo-2-methylphenyl)propanoate, HCl (CAS: 502842-45-7) represents a versatile and valuable intermediate in medicinal chemistry. Its applications span from the synthesis of GABA analogs to the development of kinase inhibitors, with emerging evidence of its direct biological activity. Continued research in this area holds the potential to yield innovative therapeutic agents, addressing unmet medical needs in neurology and oncology.